![molecular formula C8H16ClNO4 B6200553 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride CAS No. 2680536-64-3](/img/no-structure.png)
2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride
Overview
Description
2-[2-(Morpholin-4-yl)ethoxy]acetic acid hydrochloride (MEEAH) is a versatile and widely used chemical in various scientific research applications. It is a derivative of acetic acid and is used in a variety of biological and chemical processes. MEEAH is a white crystalline powder and is soluble in water and alcohol. It is a common reagent in organic synthesis and has been used in a variety of research applications, including as a catalyst for biochemical reactions, a chelating agent for metals, and a stabilizer for enzymes.
Mechanism of Action
2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride acts as a catalyst in biochemical reactions by increasing the rate of reaction and allowing for the formation of more complex molecules. It also acts as a chelating agent for metals, binding to metal ions and preventing them from participating in reactions. Finally, 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride acts as a stabilizer for enzymes, allowing them to remain active for longer periods of time.
Biochemical and Physiological Effects
2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride has been used in the study of biochemical pathways, such as the metabolism of carbohydrates and lipids. It has also been used in the study of the effects of drugs on the body. In addition, 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride has been used to study the effects of environmental pollutants on the body.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride in laboratory experiments include its low cost, its availability, and its versatility. Additionally, 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride is non-toxic and non-volatile, making it safe to use in laboratory experiments. The main limitation of 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride is its limited solubility in water and alcohol, which can limit its effectiveness in some experiments.
Future Directions
For the use of 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride in scientific research include its use in the study of biochemical pathways and the effects of drugs on the body, as well as its use in the study of environmental pollutants and their effects on the body. Additionally, 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride could be used to study the effects of new drugs on the body, as well as the effects of new environmental pollutants. Additionally, 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride could be used in the development of new catalysts for biochemical reactions, as well as new chelating agents for metals. Finally, 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride could be used to study the effects of new stabilizers for enzymes, as well as the effects of new stabilizers on the activity of enzymes.
Synthesis Methods
2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride is synthesized by a reaction between ethyl acrylate and morpholine. The reaction is carried out in a solvent of either ethanol or methanol at a temperature of between 40 and 60 degrees Celsius. The reaction is catalyzed by an acid such as hydrochloric acid or sulfuric acid. The product is then purified by recrystallization and dried.
Scientific Research Applications
2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride has a wide range of applications in scientific research. It has been used as a catalyst in the synthesis of complex molecules, as a chelating agent for metals, and as a stabilizer for enzymes. It has also been used in the synthesis of pharmaceuticals and other drugs. Additionally, 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride has been used in the study of biochemical pathways, such as the metabolism of carbohydrates and lipids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[2-(morpholin-4-yl)ethoxy]acetic acid hydrochloride involves the reaction of 2-bromoethanol with morpholine to form 2-(morpholin-4-yl)ethanol, which is then reacted with ethyl chloroacetate to form 2-[2-(morpholin-4-yl)ethoxy]acetic acid. The resulting acid is then converted to its hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "2-bromoethanol", "morpholine", "ethyl chloroacetate", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-bromoethanol is reacted with morpholine in the presence of a base such as potassium carbonate to form 2-(morpholin-4-yl)ethanol.", "Step 2: 2-(morpholin-4-yl)ethanol is then reacted with ethyl chloroacetate in the presence of a base such as sodium hydride to form 2-[2-(morpholin-4-yl)ethoxy]acetic acid.", "Step 3: The resulting acid is then reacted with hydrochloric acid to form the hydrochloride salt of 2-[2-(morpholin-4-yl)ethoxy]acetic acid." ] } | |
CAS RN |
2680536-64-3 |
Molecular Formula |
C8H16ClNO4 |
Molecular Weight |
225.7 |
Purity |
0 |
Origin of Product |
United States |
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